Cas no 327077-40-7 ((2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide)

• Product Name: (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide
• CAS No: 327077-40-7
• MF: C₂₇H₂₀FN₃O₂S
• MW: 469.53000831604
• CID: 5821057
• PubChem ID: 1560988
• Update Time: 2025-10-19

(2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(4-(benzyloxy)phenyl)-2-cyano-N-(5-(4-fluorobenzyl)thiazol-2-yl)acrylamide
• 2-Propenamide, 2-cyano-N-[5-[(4-fluorophenyl)methyl]-2-thiazolyl]-3-[4-(phenylmethoxy)phenyl]-
• AKOS024598057
• F0708-0630
• 327077-40-7
• (Z)-2-cyano-N-[5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-phenylmethoxyphenyl)prop-2-enamide
• (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide

• Inchi： 1S/C27H20FN3O2S/c28-23-10-6-20(7-11-23)15-25-17-30-27(34-25)31-26(32)22(16-29)14-19-8-12-24(13-9-19)33-18-21-4-2-1-3-5-21/h1-14,17H,15,18H2,(H,30,31,32)
• InChI Key： MAEWCSBVPWARCE-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(F)C=C2)S1)(=O)C(C#N)=CC1=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 469.12602622g/mol
• Monoisotopic Mass: 469.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide

Introduction to Compound CAS No. 327077-40-7: (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide

(2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide, with the Chemical Abstracts Service (CAS) number 327077-40-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a cyano group, a benzyl ether moiety, and a thiazole ring, which collectively contribute to its potential biological activities and therapeutic applications.

The synthesis of (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide involves a series of multi-step reactions, typically starting from readily available starting materials. The key steps include the formation of the benzyl ether linkage, the introduction of the cyano group, and the construction of the thiazole ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological properties, (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide has been extensively studied for its potential as a therapeutic agent. One of the most notable areas of research is its activity against various cancer cell lines. Studies have shown that this compound exhibits potent cytotoxic effects, particularly against breast cancer and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Moreover, recent studies have explored the anti-inflammatory properties of (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide. In vitro experiments have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide have also been investigated. Preclinical studies in animal models have shown that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has demonstrated low toxicity in preliminary safety assessments, further supporting its potential as a lead candidate for further clinical evaluation.

In the context of drug discovery and development, (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and diverse biological activities make it a valuable scaffold for the design and optimization of novel therapeutic agents. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its efficacy in more advanced preclinical models.

Furthermore, the compound's potential as a dual-action agent—combining anti-cancer and anti-inflammatory properties—has sparked interest in its use for combination therapies. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are expected to provide valuable insights into its therapeutic potential and guide future drug development efforts.

In conclusion, (2Z)-3-[4-(benzyloxy)phenyl]-2-cyano-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}prop-2-enamide (CAS No. 327077-40-7) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and multifaceted biological activities make it an important focus for ongoing research in medicinal chemistry and drug discovery. As more data becomes available from clinical trials and further studies, it is likely that this compound will play an increasingly important role in the development of new treatments for cancer and inflammatory diseases.